4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-benzyl-N-(2-bromophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20BrN3O/c19-16-8-4-5-9-17(16)20-18(23)22-12-10-21(11-13-22)14-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,20,23)
• InChI Key: MCEYQFQCSZWNRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3Br
• Molecular Formula: C18H20BrN3O
• Molecular Weight: 374.3 g/mol

Description

4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide, also known as BRL-15572, is a chemical compound that belongs to the piperazine class of drugs. It is a selective antagonist of the dopamine D3 receptor, which plays a crucial role in regulating mood, cognition, and behavior. The purpose of

Mechanism of Action

4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide selectively blocks the dopamine D3 receptor, which is predominantly expressed in the mesolimbic and mesocortical regions of the brain. This receptor is involved in the regulation of reward, motivation, and cognitive function. By blocking the D3 receptor, 4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide can modulate the activity of the dopamine system and influence behavior.
Biochemical and Physiological Effects
Studies have shown that 4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide can reduce the reinforcing effects of drugs of abuse such as cocaine, nicotine, and alcohol. It has also been shown to improve cognitive function in animal models of schizophrenia and Parkinson's disease. Additionally, 4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide has been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide is a highly selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in neuropsychiatric disorders. However, its limited solubility in water and low bioavailability can make it challenging to administer in vivo. Additionally, its selectivity for the D3 receptor may limit its efficacy in treating disorders that involve other dopamine receptors.

Future Directions

There are several areas of future research that could be explored with 4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide. One potential direction is to investigate its potential therapeutic applications in other neuropsychiatric disorders such as depression, anxiety, and bipolar disorder. Another direction is to explore its effects on other neurotransmitter systems such as the glutamate and GABA systems. Additionally, the development of more potent and selective D3 receptor antagonists could help to overcome some of the limitations of 4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide.

Scientific Research Applications

4-benzyl-N-(2-bromophenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders such as schizophrenia, addiction, and Parkinson's disease. It has been shown to modulate the activity of the dopamine D3 receptor, which is implicated in the pathophysiology of these disorders.